4-[(4,6-Dianilino-1,3,5-triazin-2-yl)oxy]-3-ethoxybenzaldehyde

• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 4-[(4,6-dianilino-1,3,5-triazin-2-yl)oxy]-3-ethoxybenzaldehyde
• InChI: InChI=1S/C24H21N5O3/c1-2-31-21-15-17(16-30)13-14-20(21)32-24-28-22(25-18-9-5-3-6-10-18)27-23(29-24)26-19-11-7-4-8-12-19/h3-16H,2H2,1H3,(H2,25,26,27,28,29)
• InChI Key: PGWHFDOOUAAVDI-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C=O)OC2=NC(=NC(=N2)NC3=CC=CC=C3)NC4=CC=CC=C4

Description

4-[(4,6-Dianilino-1,3,5-triazin-2-yl)oxy]-3-ethoxybenzaldehyde, commonly known as DTT, is a chemical compound that has been extensively used in scientific research due to its unique properties. DTT is a potent reducing agent that is commonly used to break disulfide bonds in proteins, which makes it an essential tool in biochemical and molecular biology research. In

Mechanism of Action

DTT works by breaking the disulfide bonds in proteins, which are formed by the oxidation of cysteine residues. DTT contains two thiol groups that can react with the sulfur atoms in the cysteine residues, resulting in the formation of a dithiol compound and the release of hydrogen sulfide gas. This reaction reduces the disulfide bonds to thiol groups, which can be further oxidized to form new disulfide bonds.
Biochemical and Physiological Effects
DTT has been shown to have a variety of biochemical and physiological effects. DTT can induce oxidative stress in cells by depleting glutathione, which is an important antioxidant. DTT can also inhibit the activity of certain enzymes, such as protein kinase C and tyrosine phosphatase. Additionally, DTT has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DTT has several advantages for lab experiments. It is a potent reducing agent that can break disulfide bonds in proteins, which is essential for protein structure and function. DTT is also relatively inexpensive and readily available. However, DTT has some limitations. It can be toxic to cells at high concentrations, and it can also interfere with certain assays, such as the Bradford assay for protein quantification.

Future Directions

There are several future directions for the use of DTT in scientific research. One potential application is in the synthesis of gold nanoparticles for biomedical applications. DTT can be used to reduce gold ions to form gold nanoparticles, which can be functionalized with biomolecules for targeted drug delivery or imaging. Another future direction is in the development of new reducing agents that are less toxic and more specific than DTT. These new reducing agents could have important applications in drug discovery and protein engineering. Finally, the use of DTT in combination with other reducing agents could lead to new insights into protein structure and function.

Synthesis Methods

DTT can be synthesized by the reaction between 4,6-dichloro-1,3,5-triazine and 4,4'-diaminodiphenylamine in the presence of sodium hydroxide. The resulting product is then reacted with 3-ethoxybenzaldehyde to obtain DTT. The purity of the product can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

DTT is widely used in scientific research for its ability to break disulfide bonds in proteins, which is essential for protein structure and function. DTT is commonly used in protein purification, protein sequencing, and protein structure determination. DTT can also be used to reduce the disulfide bonds in antibodies, which can improve their binding affinity and specificity. Additionally, DTT is used in the synthesis of gold nanoparticles, which have a wide range of biomedical applications.